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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142

Essential Safety and Handling Guide for Ethyl 3-
methylbenzoate

This guide provides immediate and essential safety protocols, operational plans, and disposal
instructions for the handling of Ethyl 3-methylbenzoate in a laboratory setting. It is designed
for researchers, scientists, and drug development professionals to ensure safe and compliant
use of this chemical.

Hazard Identification and Classification

Ethyl 3-methylbenzoate is classified with the following hazards:
e Skin Irritation[1].

» Serious Eye Irritation[1].

o May Cause Respiratory lIrritation[1].

It is a combustible liquid, and its vapors may form explosive mixtures with air upon intense
heating.

Physical and Chemical Properties

The following table summarizes the key quantitative data for Ethyl 3-methylbenzoate.
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Property Value Source
Appearance Colorless liquid [1]

CAS Number 120-33-2 [1]
Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Boiling Point 110 °C at 27 hPa [1]
Flash Point 101 °C (214 °F) - closed cup [1112]
Density 1.03 g/cm3 at 25 °C [1]
Refractive Index 1.50600 @ 20.00 °C [2]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks associated with
Ethyl 3-methylbenzoate.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors[1].

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation location[3][4].

Personal Protective Equipment (PPE)

The minimum required PPE for handling Ethyl 3-methylbenzoate includes:
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PPE Category Specification

Wear tight-sealing safety goggles or a face
) shield. Use equipment tested and approved
Eye/Face Protection
under government standards such as NIOSH

(US) or EN 166 (EU)[1][3].

Handle with chemical-resistant gloves (e.qg.,

_ . Butyl, Nitrile) and wear a lab coat. For larger
Skin Protection N S _ _

guantities or splash risk, impervious clothing

may be required[1][5].

Generally not required with adequate
engineering controls. For nuisance exposures or

Respiratory Protection if vapors are generated, use an approved
respirator with OV/AG (US) or ABEK (EU)
cartridgesl[1].

Handling Procedures

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE is available and in good condition.

» Dispensing: Ground all equipment when transferring the substance to prevent static
discharge[6]. Avoid breathing vapors, mist, or gas[1].

e Post-Handling: Wash hands and any exposed skin thoroughly after handling[1][4]. Change
contaminated clothing promptly.

Storage Requirements

» Store in a cool, dry, and well-ventilated place[1].
o Keep the container tightly closed to prevent moisture absorption[1][7].
o Store away from heat, sparks, open flames, and other ignition sources[3][6].

o Keep separated from incompatible materials such as strong oxidizing agents and strong
bases|[3][7].
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Emergency and Disposal Plans
First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention[1][3][7].

Take off contaminated clothing immediately.
i Wash the affected area with plenty of soap and
Skin Contact _ -
water for at least 15 minutes. If skin irritation

occurs, get medical help[1][4][7].

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing and

seek medical attention[1][4].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . .
unconscious person and seek immediate

medical attention[1][6][7].

Accidental Release Measures (Spills)

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite[3][5]. Do not use combustible materials like sawdust.

Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,
sealed container for disposal[5][7].

Clean: Clean the spill area thoroughly.
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e Prevent Entry: Do not allow the product to enter drains or surface water[3].

Disposal Plan

» Dispose of Ethyl 3-methylbenzoate and its container in accordance with all applicable local,
regional, and national regulations[1].

» Do not mix with other waste. Leave chemicals in their original containers.

» Handle uncleaned containers as you would the product itself.

Safe Handling Workflow

The following diagram illustrates the procedural workflow for safely handling Ethyl 3-
methylbenzoate in a laboratory environment.

2. Handling Phase 3. Post-Handling Phase 4. Disposal Phase

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 3-
methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093142#personal-protective-equipment-for-handling-
ethyl-3-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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